Cas no 1037134-01-2 (2-Amino-3-benzylbenzoic acid)

2-Amino-3-benzylbenzoic acid structure
Product name:2-Amino-3-benzylbenzoic acid
2-Amino-3-benzylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 1037134-01-2
- SCHEMBL3361331
- MB09450
- 2-AMINO-3-BENZYLBENZOIC ACID
- AKOS005882038
- 2-Amino-3-benzylbenzoic acid
-
- Inchi: InChI=1S/C14H13NO2/c15-13-11(7-4-8-12(13)14(16)17)9-10-5-2-1-3-6-10/h1-8H,9,15H2,(H,16,17)
- InChI Key: VJRZCXBUTMOJDV-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 227.094628657Da
- Monoisotopic Mass: 227.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.3Ų
2-Amino-3-benzylbenzoic acid Related Literature
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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3. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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